Cas no 2228986-21-6 (1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228986-21-6
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6571430
• PubChem ID: 165965394
• Update Time: 2025-10-31

1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine
• EN300-1766225
• 2228986-21-6
• 1-[2-(2-fluoro-5-methylphenyl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C13H18FN/c1-9-4-5-11(14)10(8-9)12(2,3)13(15)6-7-13/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： LTFIUFBKBYQZPX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine

1-2-(2-Fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine: A Promising Compound in Medicinal Chemistry Research

1-2-(2-Fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228986-21-6) represents a novel class of biologically active compounds with potential applications in drug discovery and targeted therapy. This molecule, characterized by its unique fluorinated aromatic ring and cyclopropane core, has attracted significant attention in recent years due to its distinct chemical properties and versatile pharmacological profiles. The synthesis of this compound involves the strategic incorporation of 2-fluoro-5-methylphenyl group, which is known to modulate protein-ligand interactions and enzyme inhibition mechanisms. Recent studies have highlighted the potential of this compound to act as a selective modulator of various biological targets, making it a valuable candidate for novel therapeutic development.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 2-fluoro-5-methylphenyl moiety significantly enhances the lipophilicity and cell permeability of the molecule, which is critical for its efficacy in targeted drug delivery. The propan-2-yl chain provides structural flexibility, allowing the molecule to adopt multiple conformations that may optimize its binding affinity to receptor proteins. Computational models have further revealed that the cyclopropane ring contributes to the molecule's stereospecific interactions, which could be exploited to design enzyme-specific inhibitors for various therapeutic applications.

Recent advances in synthetic organic chemistry have enabled the efficient synthesis of 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine through multi-step reactions involving electrophilic aromatic substitution and ring-closure processes. The fluorine atom at the 2-position of the benzene ring is particularly noteworthy, as it introduces a electron-withdrawing effect that can modulate the molecule's electrophilic reactivity and hydrophobic interactions. This structural feature has been linked to enhanced bioavailability and prolonged half-life in preclinical models, making it a promising candidate for chronic disease management.

Pharmacological studies have revealed that 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine exhibits selective agonism at specific G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The 5-methyl group on the benzene ring has been shown to enhance the molecule's binding affinity to adenosine A2A receptor, a target that is increasingly recognized for its role in neurological disorders. This discovery aligns with the growing trend of developing receptor-specific drugs to minimize off-target effects and improve therapeutic outcomes.

Recent breakthroughs in structure-based drug design have further illuminated the potential of 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine as a scaffold for targeted therapies. Molecular docking simulations have identified potential protein targets such as kinase enzymes and ion channels, which could be modulated by this compound to address conditions like inflammatory diseases and cardiovascular disorders. The cyclopropane ring is particularly advantageous in this context, as its rigid structure can stabilize the molecule's interaction with target proteins and enhance its selectivity.

Experimental evidence from in vitro and in vivo studies has demonstrated that 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine exhibits low toxicity and acceptable pharmacokinetic profiles, which are essential for its potential use in clinical applications. The compound's metabolic stability and organ distribution have been optimized through structural modifications, ensuring that it remains active in the target tissues while minimizing systemic exposure. These properties make it a strong contender for drug development in areas such as oncology and autoimmune diseases.

Further research is needed to fully explore the therapeutic potential of 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine and to identify its optimal clinical applications. Ongoing studies are focused on refining its chemical structure to enhance its potency and selectivity, as well as to reduce potential side effects. The development of this compound exemplifies the importance of multidisciplinary approaches in drug discovery, where synthetic chemistry, computational modeling, and biological testing work in concert to advance novel therapeutic strategies.

As the field of medicinal chemistry continues to evolve, compounds like 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine will play an increasingly important role in the development of targeted therapies for a wide range of health conditions. The unique combination of fluorinated aromatic ring, cyclopropane core, and functionalized side chains positions this molecule as a promising candidate for future pharmaceutical innovations.

Current research efforts are also exploring the potential of this compound in combination therapy approaches, where it may act synergistically with other drugs to enhance therapeutic outcomes. The ability to modulate multiple biological pathways through a single molecule is a significant advantage in the treatment of complex diseases such as metabolic disorders and infectious diseases. These findings underscore the importance of continued scientific inquiry and innovation in the pursuit of effective and safe therapeutics.

In conclusion, 1-2-(2-fluoro-5-methylphenyl)propan-2-ylcyclopropan-1-amine represents a significant advancement in medicinal chemistry, with its unique structural features and potential applications in targeted drug development. As research in this area progresses, it is anticipated that this compound will contribute to the next generation of therapeutics that address unmet medical needs with improved efficacy and safety profiles.